(2Z)-2-{[(4-ethoxyphenyl)amino]methylidene}-3-oxo-N-phenylbutanamide

• IUPAC Name: (Z)-2-[(4-ethoxyphenyl)iminomethyl]-3-hydroxy-N-phenylbut-2-enamide
• InChI: InChI=1S/C19H20N2O3/c1-3-24-17-11-9-15(10-12-17)20-13-18(14(2)22)19(23)21-16-7-5-4-6-8-16/h4-13,22H,3H2,1-2H3,(H,21,23)/b18-14-,20-13?
• InChI Key: YGOAWEQMEPPBOI-IUIUPVHUSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N=CC(=C(C)O)C(=O)NC2=CC=CC=C2
• Isomeric SMILES: CCOC1=CC=C(C=C1)N=C/C(=C(\C)/O)/C(=O)NC2=CC=CC=C2
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol
• CAS No.: 1025278-05-0

Description

“(2Z)-2-{[(4-ethoxyphenyl)amino]methylidene}-3-oxo-N-phenylbutanamide” is a chemical compound with the molecular formula C19H20N2O3 and a molecular weight of 324.38. It is available for research purposes.

Scientific Research Applications

Pharmacokinetics and Drug Synthesis

Research on compounds with intricate structures often includes studies on their pharmacokinetics, which is the branch of pharmacology concerned with the movement of drugs within the body. For example, studies have focused on the pharmacokinetics and dose-limiting toxicities of drugs designed for chemotherapy, highlighting the importance of understanding how drugs are absorbed, distributed, metabolized, and excreted (de Jonge et al., 2005).

Biological Inhibition Studies

Another significant area of research involves the synthesis and evaluation of compounds for their ability to inhibit specific biological processes, such as the action of enzymes involved in cancer progression. For instance, organotin(IV) complexes have been synthesized and evaluated for their anticancer activity, showing potential as new therapeutic agents (Basu Baul et al., 2009). Similarly, studies on the anticonvulsant and neuroprotective effects of N-(substituted benzothiazol-2-yl)amide derivatives have been conducted, highlighting the therapeutic potential of chemically synthesized compounds (Hassan et al., 2012).